molecular formula C5H4N4 B1345621 1H-1,2,3-Triazolo[4,5-b]pyridine CAS No. 273-34-7

1H-1,2,3-Triazolo[4,5-b]pyridine

Cat. No. B1345621
CAS RN: 273-34-7
M. Wt: 120.11 g/mol
InChI Key: VQNDBXJTIJKJPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1H-1,2,3-Triazolo[4,5-b]pyridine belongs to the class of triazolopyridine . It reacts with europium under solvothermal conditions in pyridine to yield the homoleptic framework containing Eu II centers that are icosahedrally coordinated by the 12 nitrogen atoms of six chelating ligands .


Synthesis Analysis

1H-1,2,3-Triazolo[4,5-b]pyridine may be used as a starting reagent in the synthesis of 2,4,8,10-tetranitro-5H-pyrido[3″,2″:4′,5′][1,2,3]triazolo[1′,2′:1,2][1,2,3]-triazolo[5,4-b]-pyridin-6-ium inner salt . It can also be used in pesticide synthesis and as an entry to mesoionic heteropentalene derivatives .


Molecular Structure Analysis

The molecular formula of 1H-1,2,3-Triazolo[4,5-b]pyridine is C5H4N4 . Its molecular weight is 120.1121 . The structure is also available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

1H-1,2,3-Triazolo[4,5-b]pyridine reacts with europium under solvothermal conditions in pyridine to yield the homoleptic framework containing Eu II centers that are icosahedrally coordinated by the 12 nitrogen atoms of six chelating ligands .


Physical And Chemical Properties Analysis

The melting point of 1H-1,2,3-Triazolo[4,5-b]pyridine is 208 °C (dec.) (lit.) . Its empirical formula (Hill Notation) is C5H4N4 .

Scientific Research Applications

  • Organic Synthesis

    • 1H-1,2,3-Triazolo[4,5-b]pyridine is used as a starting reagent in the synthesis of 2,4,8,10-tetranitro-5H-pyrido .
    • The specific methods of application or experimental procedures would depend on the exact synthesis process being carried out. Typically, this would involve reaction under specific conditions of temperature, pressure, and solvent, among other factors .
    • The outcome of this application is the successful synthesis of the target compound, which can be quantified using various analytical techniques .
  • Pesticide Synthesis

    • This compound is also used in the synthesis of pesticides .
    • The methods of application would involve specific reaction conditions, which could include catalysts, solvents, and specific temperatures .
    • The result of this application is the production of effective pesticides, the efficacy of which can be determined through biological testing .
  • Heterocyclic Building Blocks

    • 1H-1,2,3-Triazolo[4,5-b]pyridine is used as a heterocyclic building block in various chemical syntheses .
    • The methods of application would depend on the specific synthesis being carried out .
    • The outcome of this application is the successful synthesis of the target compound .
  • Drug Discovery

    • 1,2,3-triazoles have found broad applications in drug discovery .
    • The methods of application would involve specific reaction conditions, which could include catalysts, solvents, and specific temperatures .
    • The result of this application is the production of potential drug candidates, the efficacy of which can be determined through biological testing .
  • Materials Science

    • 1,2,3-triazoles are also used in materials science .
    • The methods of application would involve specific reaction conditions, which could include catalysts, solvents, and specific temperatures .
    • The result of this application is the production of materials with specific properties .
  • Fluorescent Imaging

    • 1,2,3-triazoles are used in fluorescent imaging .
    • The methods of application would involve specific reaction conditions, which could include catalysts, solvents, and specific temperatures .
    • The result of this application is the production of compounds that can be used for imaging .
  • Solvent for Europium

    • 1H-1,2,3-Triazolo[4,5-b]pyridine reacts with europium under solvothermal conditions in pyridine to yield the homoleptic framework containing Eu II centers that are icosahedrally coordinated by the 12 nitrogen atoms of six chelating ligands .
    • The methods of application would involve specific reaction conditions, which could include catalysts, solvents, and specific temperatures .
    • The result of this application is the production of a homoleptic framework containing Eu II centers .
  • Synthesis of Heteropentalene Derivatives

    • 1H-1,2,3-Triazolo[4,5-b]pyridine may be used as an entry to mesoionic heteropentalene derivatives .
    • The methods of application would involve specific reaction conditions, which could include catalysts, solvents, and specific temperatures .
    • The result of this application is the production of heteropentalene derivatives .
  • Surface-Enhanced Raman Spectroscopy

    • The surface-enhanced Raman (SER) spectra of 1H-1,2,3-triazolo[4,5-b]pyridine adsorbed on silver hydrosols is studied in the region 3500-100cm .
    • The methods of application would involve specific reaction conditions, which could include catalysts, solvents, and specific temperatures .
    • The result of this application is the production of SER spectra .

Safety And Hazards

1H-1,2,3-Triazolo[4,5-b]pyridine has hazard statements H315 - H319 - H335 . It has precautionary statements P261 - P264 - P271 - P280 - P302 + P352 - P305 + P351 + P338 . The hazard classifications are Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 . The target organs are the respiratory system .

properties

IUPAC Name

2H-triazolo[4,5-b]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4N4/c1-2-4-5(6-3-1)8-9-7-4/h1-3H,(H,6,7,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VQNDBXJTIJKJPV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NNN=C2N=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20181744
Record name 1H-1,2,3-Triazolo(4,5-b)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20181744
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

120.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1H-1,2,3-Triazolo[4,5-b]pyridine

CAS RN

273-34-7
Record name 1H-1,2,3-Triazolo(4,5-b)pyridine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000273347
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 273-34-7
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=64288
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 1H-1,2,3-Triazolo(4,5-b)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20181744
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1H-1,2,3-Triazolo[4,5-b]pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1H-1,2,3-Triazolo[4,5-b]pyridine
Reactant of Route 2
1H-1,2,3-Triazolo[4,5-b]pyridine
Reactant of Route 3
1H-1,2,3-Triazolo[4,5-b]pyridine
Reactant of Route 4
1H-1,2,3-Triazolo[4,5-b]pyridine
Reactant of Route 5
1H-1,2,3-Triazolo[4,5-b]pyridine
Reactant of Route 6
Reactant of Route 6
1H-1,2,3-Triazolo[4,5-b]pyridine

Citations

For This Compound
211
Citations
J Lorenc, L Dymińska, AFA Mohmed, J Hanuza, Z Talik… - Chemical physics, 2007 - Elsevier
Molecular structure, vibrational energy levels and potential energy distribution of 1H-1,2,3-triazolo[4,5-b]pyridine and 3H-1,2,3-triazolo[4,5-b]pyridine as well as 1H- and 3H-tautomers of …
Number of citations: 8 www.sciencedirect.com
B Pergolese, A Bigotto - Journal of Raman Spectroscopy, 2001 - Wiley Online Library
The surface‐enhanced Raman (SER) spectra of 1H‐1,2,3‐triazolo[4,5‐b]pyridine adsorbed on silver hydrosols were recorded in the region 3500–100 cm −1 . From the comparison of …
MS Zhou, HR Fu - Zeitschrift für Kristallographie-New Crystal …, 2022 - degruyter.com
Crystal structure of 1H-1,2,3-Triazolo[4,5-b]-pyridin-4-ium nitrate, C5H5N5O3 Skip to content Should you have institutional access? Here's how to get it ... De Gruyter € EUR - Euro £ …
Number of citations: 2 www.degruyter.com
BC Bookser, MI Weinhouse, AC Burns… - The Journal of …, 2018 - ACS Publications
Alkylation of 4-methoxy-1H-pyrazolo[3,4-d]pyrimidine (1b) with iodomethane in THF using NaHMDS as base selectively provided N2-methyl product 4-methoxy-2-methyl-2H-pyrazolo[3,…
Number of citations: 16 pubs.acs.org
MK Lakshman, MK Singh, M Kumar… - Beilstein Journal of …, 2014 - beilstein-journals.org
(1H-Benzo [d][1, 2, 3] triazol-1-yloxy) tris (dimethylamino) phosphonium hexafluorophosphate (BOP), 1H-benzo [d][1, 2, 3] triazol-1-yl 4-methylbenzenesulfonate (Bt-OTs), and 3H-[1, 2, 3…
Number of citations: 16 www.beilstein-journals.org
DA Leas, J Wu, EL Ezell, JC Garrison… - ACS …, 2018 - ACS Publications
We describe a new 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU)-mediated coupling reaction to produce 2-imino benzo[e]-1,…
Number of citations: 4 pubs.acs.org
L Dymińska, J Hanuza, J Janczak, M Ptak… - Spectrochimica Acta Part …, 2023 - Elsevier
The herbicides azafenidin [(2-(2,4-dichloro-5-prop-2-ynoxyphenyl)-5,6,7,8-tetrahydro-[1], [2], [4]triazolo[4,3-a]pyridin-3-one)] and flumetsulam [(N-(2,6-difluorophenyl)-5-methyl-[1], [2], [4]…
Number of citations: 4 www.sciencedirect.com
P Richardson - Synfacts, 2022 - thieme-connect.com
Significance: The regioselective N-alkylation of azoles represents an important challenge in pharmaceutical programs, and although several solutions have been reported to address …
Number of citations: 0 www.thieme-connect.com
I Briguglio, E Laurini, MA Pirisi, S Piras… - European Journal of …, 2017 - Elsevier
In this paper we report the synthesis, in vitro anticancer activity, and the experimental/computational characterization of mechanism of action of a new series of E isomers of triazolo[4,5-b…
Number of citations: 19 www.sciencedirect.com
P Mohite, D Nahar, R Pawara, T Alqahtani… - Arabian Journal of …, 2023 - Elsevier
Background Famous synthetic pharmacophores like Filgotinib, Dapiprazole, and Trazodone have Triazolopyridine as their primary building element. It has become more well-known in …
Number of citations: 1 www.sciencedirect.com

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.